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For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Dodecene, a long-chain alpha-olefin, is a key industrial chemical intermediate used in the
production of a variety of products, including detergents, lubricants, and polymers.[1] Its
widespread use necessitates a thorough understanding of its environmental fate and
degradation pathways to assess its ecological impact and ensure responsible management.
This technical guide provides an in-depth overview of the current scientific understanding of the
biotic and abiotic degradation of 1-dodecene in various environmental compartments, including
soil, water, and the atmosphere. The information presented herein is intended to support
researchers, scientists, and professionals in the fields of environmental science, chemistry, and
drug development in their efforts to evaluate the environmental profile of 1-dodecene and
related compounds.

Physicochemical Properties of 1-Dodecene

A comprehensive understanding of the environmental behavior of 1-dodecene begins with its
fundamental physicochemical properties, which are summarized in the table below.
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Property Value Reference
Molecular Formula Ci2H24 [1]
Molecular Weight 168.32 g/mol [1]
Appearance Colorless liquid [1]

Odor Mild, pleasant [1]

Water Solubility Insoluble [1]

Log P (Octanol-Water Partition 6.14

Coefficient)

Vapor Pressure 1.33 Pa at 25°C

Henry's Law Constant 4.25 atm-m3/mol

Biodegradation Pathways

The primary mechanism for the environmental breakdown of 1-dodecene is microbial
degradation. A diverse range of bacteria and fungi possess the enzymatic machinery to utilize
1-dodecene as a source of carbon and energy. The degradation pathways generally proceed
through aerobic mechanisms, involving initial oxidation of the terminal double bond or the
saturated carbon chain.

Aerobic Biodegradation by Bacteria

Bacteria, particularly species from the genera Pseudomonas and Rhodococcus, are well-
known for their ability to degrade alkanes and alkenes.[2][3][4][5] The aerobic degradation of 1-
dodecene by these microorganisms is believed to follow a pathway involving terminal oxidation.

The initial attack on the 1-dodecene molecule is typically catalyzed by a monooxygenase
enzyme, which introduces a hydroxyl group at the terminal methyl group (w-oxidation) or at the
double bond (epoxidation).

o Terminal Oxidation Pathway: In this pathway, a monooxygenase hydroxylates the terminal
methyl group of 1-dodecene to form 1-dodecen-12-ol. This is subsequently oxidized to
dodecen-12-al (an aldehyde) and then to dodecen-12-oic acid (a fatty acid) by alcohol and
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aldehyde dehydrogenases, respectively. The resulting unsaturated fatty acid then enters the
-oxidation cycle, where it is sequentially cleaved into two-carbon acetyl-CoA units, which
can then be funneled into the citric acid cycle for energy production.

o Epoxidation Pathway: Alternatively, a monooxygenase can attack the double bond, forming
1,2-epoxydodecane.[6] This epoxide can then be hydrolyzed by an epoxide hydrolase to
form 1,2-dodecanediol. The diol can be further oxidized to a hydroxy acid and subsequently
enter central metabolic pathways.

Dehydrogenases
1,2-Epoxydodecane Epoxide Hydrolase 1,2-Dodecanediol

1-Dodecene Central Metabolism
Dodecenoic Acid Acetyl-CoA

Click to download full resolution via product page
Figure 1: Aerobic bacterial degradation pathways of 1-dodecene.

Fungal Degradation

Fungi, including species of Candida and Cunninghamella, have also been shown to assimilate
and degrade long-chain alkenes.[7][8] Fungal degradation pathways are often initiated by
cytochrome P450 monooxygenases, which can catalyze the epoxidation of the double bond.[9]
[10][11]

Fungal peroxygenases are another class of enzymes capable of epoxidizing long-chain
terminal alkenes like 1-dodecene.[9][10][11] These enzymes utilize hydrogen peroxide to form
the reactive epoxide intermediate, 1,2-epoxydodecane.[9][10][11] This can be a key step
leading to further degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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